Cas no 1060282-63-4 (4-(propan-2-yl)-N-(thiophen-3-yl)methylbenzene-1-sulfonamide)

• Product Name: 4-(propan-2-yl)-N-(thiophen-3-yl)methylbenzene-1-sulfonamide
• CAS No: 1060282-63-4
• MF: C₁₄H₁₇NO₂S₂
• MW: 295.420281171799
• CID: 6489561
• Update Time: 2025-10-28

4-(propan-2-yl)-N-(thiophen-3-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)-N-(thiophen-3-yl)methylbenzene-1-sulfonamide
• 4-propan-2-yl-N-(thiophen-3-ylmethyl)benzenesulfonamide

• Inchi： 1S/C14H17NO2S2/c1-11(2)13-3-5-14(6-4-13)19(16,17)15-9-12-7-8-18-10-12/h3-8,10-11,15H,9H2,1-2H3
• InChI Key： FVCJWJBYWYYLDO-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=CSC=2)(=O)=O)=CC=C(C(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(propan-2-yl)-N-(thiophen-3-yl)methylbenzene-1-sulfonamide

Introduction to 4-(propan-2-yl)-N-(thiophen-3-yl)methylbenzene-1-sulfonamide (CAS No. 1060282-63-4)

4-(propan-2-yl)-N-(thiophen-3-yl)methylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1060282-63-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The molecular structure of this compound incorporates several key functional groups, including a benzene ring substituted with a sulfonamide group, a thiophene ring, and an isopropyl group, which collectively contribute to its unique chemical properties and biological interactions.

The sulfonamide moiety in 4-(propan-2-yl)-N-(thiophen-3-yl)methylbenzene-1-sulfonamide plays a crucial role in its pharmacological behavior. Sulfonamides are widely recognized for their antimicrobial properties, particularly against bacteria that possess specific metabolic pathways. The presence of the thiophene ring adds another layer of complexity to the compound's structure, influencing its electronic properties and potential interactions with biological targets. The isopropyl group at the para position of the benzene ring further modulates the compound's solubility and metabolic stability, making it an interesting candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 4-(propan-2-yl)-N-(thiophen-3-yl)methylbenzene-1-sulfonamide and biological macromolecules. Studies have demonstrated that the sulfonamide group can form hydrogen bonds with nucleophilic residues in enzymes and receptors, while the thiophene ring can engage in π-stacking interactions with aromatic residues. These interactions are critical for the compound's binding affinity and specificity, making it a promising scaffold for drug development.

In addition to its structural features, 4-(propan-2-yl)-N-(thiophen-3-yl)methylbenzene-1-sulfonamide has been investigated for its potential applications in various therapeutic areas. One of the most notable areas of research is its role as an intermediate in the synthesis of novel sulfonamide-based drugs. These drugs are being explored for their efficacy in treating infections caused by resistant bacterial strains, as well as for their potential anti-inflammatory and anticancer properties.

Recent studies have highlighted the importance of sulfonamides in developing next-generation antibiotics. The unique structural features of 4-(propan-2-yl)-N-(thiophen-3-yl)methylbenzene-1-sulfonamide make it an ideal candidate for modifying existing drug scaffolds or designing entirely new molecules with enhanced pharmacological profiles. Researchers have employed various synthetic strategies to modify this compound, including functional group interconversions and derivatization reactions, to optimize its biological activity.

The thiophene ring in 4-(propan-2-yl)-N-(thiophen-3-yl)methylbenzene-1-sulfonamide has also been a focus of interest due to its ability to participate in multiple types of non-covalent interactions. Thiophene derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. By incorporating a thiophene moiety into a sulfonamide framework, researchers aim to enhance the compound's bioavailability and target specificity, thereby improving its therapeutic efficacy.

Another area of research involves the exploration of 4-(propan-2-yl)-N-(thiophen-3-yl)methylbenzene-1-sulfonamide as a precursor for designing small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, sulfonamides have been successfully used as inhibitors of carbonic anhydrase, an enzyme implicated in various metabolic disorders. The structural versatility of this compound allows researchers to fine-tune its properties to achieve high selectivity and potency against desired biological targets.

The synthesis of 4-(propan-2-yl)-N-(thiophen-3-ytl)methylbenzene-l-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system efficiently. The use of chiral auxiliaries or asymmetric catalysis has also been explored to achieve enantioselective synthesis, which is crucial for developing enantiomerically pure drugs with improved pharmacological profiles.

In conclusion,4-(propan-l -ytl)-N-thiophen-l -ytlmethylbenzene-l-sulfonarnide (CAS No.) 1060282 63 44 is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the sulfonamide group, thiophene ring, and isopropyl substituent, contribute to its diverse biological activities and make it an attractive scaffold for designing novel therapeutic agents. Ongoing research efforts continue to uncover new applications and synthetic strategies for this compound, paving the way for innovative treatments across various therapeutic areas.